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Compound of Interest

Compound Name: N-Methyldiethanolamine

Cat. No.: B056640

N-Methyldiethanolamine: Physicochemical
Properties

For immediate reference, the molecular formula of N-Methyldiethanolamine (MDEA) is
CsH13NOz, and its molecular weight is approximately 119.16 g/mol .

This guide provides a concise summary of the core physicochemical properties of N-
Methyldiethanolamine (MDEA), a tertiary amine widely utilized in various industrial and
chemical processes. The data presented is intended for researchers, scientists, and
professionals in drug development and other scientific fields.

Core Chemical Data

The fundamental molecular data for N-Methyldiethanolamine is summarized in the table
below. This information is critical for stoichiometric calculations, formulation development, and
analytical characterization.
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Property Value References
Molecular Formula CsHi13NO:2 [L1121[31[4115]
CH3N(C2H4OH)2 [1](4](6]
Molecular Weight 119.16 g/mol [2][41[6]
119.164 g-mol-1 [1][3]
119.1622 g/mol [5]
CAS Number 105-59-9 [21[31[5]

2-[2-
IUPAC Name hydroxyethyl(methyl)aminoleth  [4][6]

anol

Physicochemical Characteristics

N-Methyldiethanolamine is a colorless to yellow, viscous liquid with an odor similar to

ammonia.[1][2][7] It is miscible with water, ethanol, and benzene.[1][3] MDEA combines the

chemical properties of both amines and alcohols, allowing it to undergo reactions typical of

both functional groups, such as forming quaternary amine salts, soaps, and esters.[2]

Property Value

Appearance Colorless liquid
Odor Ammoniacal
Density 1.038 g/mL at 25 °C
Melting Point -21.00 °C

Boiling Point 246-248 °C

Flash Point 127 °C (261 °F)

Solubility in water

Miscible

Logical Relationship Diagram

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://en.wikipedia.org/wiki/Methyldiethanolamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260193.htm
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=10746
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldiethanolamine
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105599
https://en.wikipedia.org/wiki/Methyldiethanolamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldiethanolamine
https://www.smolecule.com/products/s1486119
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260193.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldiethanolamine
https://www.smolecule.com/products/s1486119
https://en.wikipedia.org/wiki/Methyldiethanolamine
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=10746
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105599
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260193.htm
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=10746
https://webbook.nist.gov/cgi/cbook.cgi?ID=C105599
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldiethanolamine
https://www.smolecule.com/products/s1486119
https://www.benchchem.com/product/b056640?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methyldiethanolamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260193.htm
https://www.dow.com/en-us/pdp.n-methyldiethanolamine-mdea.85619z.html
https://en.wikipedia.org/wiki/Methyldiethanolamine
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=10746
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260193.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the relationship between the different identifiers and properties
of N-Methyldiethanolamine.

Molecular Formula CsH13NO2

Molecular Weight | ~119.16 g/mol

/%

N-Methyldiethanolamine (MDEA)

CAS Number | 105-59-9

Physical Properties | Colorless Liquid | Ammonia-like Odor | Water Miscible

Click to download full resolution via product page

Caption: Core identifiers and properties of N-Methyldiethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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